Cas no 1001166-29-5 (1-(3-Bromophenyl)-3-(thiophen-2-YL)prop-2-EN-1-one)

• Product Name: 1-(3-Bromophenyl)-3-(thiophen-2-YL)prop-2-EN-1-one
• CAS No: 1001166-29-5
• MF: C₁₃H₉BrOS
• MW: 293.178961515427
• CID: 4675454
• Update Time: 2025-06-11

1-(3-Bromophenyl)-3-(thiophen-2-YL)prop-2-EN-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(3-bromophenyl)-3-(2-thienyl)-
• 1-(3-BROMOPHENYL)-3-(THIOPHEN-2-YL)PROP-2-EN-1-ONE
• 1-(3-bromophenyl)-3-(2-thienyl)-2-Propen-1-one
• (2E)-1-(3-Bromophenyl)-3-(thiophen-2-yl)prop-2-en-1-one
• Z46028814
• 1-(3-Bromophenyl)-3-(thiophen-2-YL)prop-2-EN-1-one

• Inchi： 1S/C13H9BrOS/c14-11-4-1-3-10(9-11)13(15)7-6-12-5-2-8-16-12/h1-9H
• InChI Key： ULPFGYBQXYIQTK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C=CC1=CC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(3-Bromophenyl)-3-(thiophen-2-YL)prop-2-EN-1-one

Research Briefing on 1-(3-Bromophenyl)-3-(thiophen-2-YL)prop-2-EN-1-one (CAS: 1001166-29-5)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound 1-(3-Bromophenyl)-3-(thiophen-2-YL)prop-2-EN-1-one (CAS: 1001166-29-5). This chalcone derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for drug development.

The compound belongs to the class of α,β-unsaturated ketones, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as investigating its interactions with biological targets. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and confirm its identity.

One of the key findings from recent studies is the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro assays have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its utility in developing novel anti-inflammatory agents. Additionally, molecular docking studies have provided insights into its binding interactions with these enzymes, highlighting the importance of the bromophenyl and thiophene moieties in its activity.

Further investigations have explored the compound's anticancer properties, particularly its ability to induce apoptosis in cancer cell lines. Mechanistic studies have revealed that it triggers the intrinsic apoptotic pathway by upregulating pro-apoptotic proteins and downregulating anti-apoptotic proteins. These findings underscore its potential as a lead compound for anticancer drug development, warranting further preclinical evaluation.

In summary, 1-(3-Bromophenyl)-3-(thiophen-2-YL)prop-2-EN-1-one (CAS: 1001166-29-5) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its pharmacokinetic properties and optimize its structure for enhanced efficacy and reduced toxicity. This briefing highlights the compound's promising applications and calls for continued exploration to unlock its full potential in the field of medicinal chemistry.